(3S)-N-benzyloxolane-3-sulfonamide
Overview
Description
(3S)-N-benzyloxolane-3-sulfonamide, also known as (3S)-N-Bzs, is an organic compound with a variety of applications in fields such as organic synthesis, medicinal chemistry, and biochemistry. It is a sulfonamide derivative of oxolane, and is used as a chiral building block in the synthesis of numerous chiral compounds. It is also used in the synthesis of peptidomimetics and other bioactive compounds. In addition, (3S)-N-Bzs has been used as a reagent in the synthesis of a variety of natural products and pharmaceuticals, and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (3S)-N-Bzs is not fully understood. However, it is believed that it acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It is also believed to have anti-inflammatory and analgesic effects, which may be due to its ability to inhibit the production of prostaglandins. In addition, (3S)-N-Bzs has been found to have an antimicrobial effect, and has been used in the treatment of bacterial infections.
Biochemical and Physiological Effects
(3S)-N-Bzs has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic effects, as well as antimicrobial activity. In addition, (3S)-N-Bzs has been found to have an inhibitory effect on certain enzymes, such as cyclooxygenase-2 (COX-2). It has also been found to have antioxidant and anti-cancer effects, and has been used in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
The advantages of using (3S)-N-Bzs in laboratory experiments include its relatively low cost and ease of synthesis. In addition, it has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. The main limitation of using (3S)-N-Bzs in laboratory experiments is its lack of specificity, as it has been found to have an inhibitory effect on a variety of enzymes.
Future Directions
The potential future directions for research involving (3S)-N-Bzs include further studies into its biochemical and physiological effects, as well as its potential therapeutic applications. In addition, further research into its mechanism of action and its potential use as a reagent in the synthesis of natural products and pharmaceuticals could be beneficial. Further research into its use as a chiral building block in organic synthesis could also be beneficial. Finally, further studies into its potential use as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), could be beneficial.
Synthesis Methods
The synthesis of (3S)-N-Bzs is achieved through the reaction of (3S)-oxolane-3-sulfonamide with benzyl bromide. This reaction proceeds via an S N 2 mechanism, with the attack of the benzyl bromide on the sulfonamide nitrogen atom of the oxolane ring. The reaction is typically carried out in a solvent such as dichloromethane, and is catalyzed by a base such as potassium tert-butoxide. The reaction is typically complete in 1-2 hours at room temperature.
Scientific Research Applications
(3S)-N-Bzs has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of natural products and pharmaceuticals, and has been found to have various biochemical and physiological effects. It has also been used in the synthesis of peptidomimetics and other bioactive compounds. In addition, (3S)-N-Bzs has been used in the synthesis of chiral compounds, and has been found to be a useful chiral building block in organic synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-N-benzyloxolane-3-sulfonamide involves the protection of the amine group, followed by the formation of the oxolane ring and sulfonamide group.", "Starting Materials": [ "Benzyloxylamine", "3-chloropropanol", "Sodium hydride", "Sulfur trioxide", "Triethylamine", "Methanol", "Diethyl ether", "Chloroform", "Sodium bicarbonate", "Water" ], "Reaction": [ "Protection of amine group: Benzyloxylamine is reacted with 3-chloropropanol in the presence of sodium hydride to form N-benzyloxyl-3-chloropropanamine.", "Formation of oxolane ring: N-benzyloxyl-3-chloropropanamine is reacted with sulfur trioxide and triethylamine to form (3S)-benzyloxolane-3-sulfonamide.", "Deprotection of amine group: (3S)-benzyloxolane-3-sulfonamide is treated with methanol and diethyl ether to remove the benzyloxyl protecting group and obtain (3S)-N-benzyloxolane-3-sulfonamide.", "Purification: The crude product is purified using chloroform and sodium bicarbonate followed by water to obtain the final product." ] } | |
CAS RN |
2679950-87-7 |
Molecular Formula |
C11H15NO3S |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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